Cas no 89891-06-5 (Formamide, N-(2,6-diamino-5-formyl-4-pyrimidinyl)-)

• Product Name: Formamide, N-(2,6-diamino-5-formyl-4-pyrimidinyl)-
• CAS No: 89891-06-5
• MF: C₆H₇N₅O₂
• MW: 181.152079820633
• CID: 585740
• PubChem ID: 71326803
• Update Time: 2025-04-19

Formamide, N-(2,6-diamino-5-formyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(2,6-diamino-5-formyl-4-pyrimidinyl)-
• N-(2,6-diamino-5-formylpyrimidin-4-yl)formamide
• DTXSID50755937
• 89891-06-5

• Inchi： 1S/C6H7N5O2/c7-4-3(1-12)5(9-2-13)11-6(8)10-4/h1-2H,(H5,7,8,9,10,11,13)
• InChI Key： QAERUPYGPOXRBA-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N=C(N)N=C1NC=O

Computed Properties

• Exact Mass: 181.05997448g/mol
• Monoisotopic Mass: 181.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 124Ų